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Compound of Interest

Compound Name: JNJ-28330835

Cat. No.: B1673012

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of JNJ-28330835, a selective
androgen receptor modulator (SARM). The information presented is curated from publicly
available scientific literature and databases to support research and development efforts in the
field of androgen receptor modulation.

Core Compound Information

JNJ-28330835 is a nonsteroidal SARM that has been investigated for its potential therapeutic
applications.[1][2][3][4] It has demonstrated tissue-selective androgenic effects in preclinical
studies, showing promise for promoting anabolic activity in muscle and bone with reduced
impact on reproductive tissues.[3]

IUPAC Name and Synonyms

The chemical identity of JNJ-28330835 is defined by its IUPAC name and a variety of
synonyms used in scientific literature and chemical databases.
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Identifier Value

(5S)-N-[4-cyano-3-(trifluoromethyl)phenyl]-5-
IUPAC Name methyl-3-(trifluoromethyl)-1,4-dihydropyrazole-5-

carboxamide[5]

Synonyms JNJ-28330835, JNJ 28330835, JNJ28330835[6]
CAS Number 888072-47-7[1][5]

PubChem CID 11703306[1][5]

DrugBank Accession DB13936[1]

Preclinical Data

JNJ-28330835 has been evaluated in preclinical models to determine its efficacy and tissue
selectivity. The majority of the available quantitative data comes from studies in rats.

In Vivo Efficacy in Rat Models

Studies in both orchidectomized (castrated) and intact male rats have demonstrated the
anabolic and prostate-sparing properties of JNJ-28330835.

Table 1: Effects of INJ-28330835 on Anabolic and Androgenic Tissues in Rats
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Experimental Treatment Outcome
Dose (mg/kg) Result
Model Group Measure
) ) ) Stimulated
Orchidectomized Levator Ani _
JNJ-28330835 10 maximal
Rats Muscle Growth
growth[3]
] Reduced by a
Intact Rats JNJ-28330835 10 Prostate Weight
mean of 30%[3]
Prevented half of
Orchidectomized N the loss
JNJ-28330835 Not Specified Lean Body Mass ) )
Rats associated with
orchidectomy[3]
Aged Restored about
Orchidectomized  JNJ-28330835 Not Specified Lean Body Mass  30% of lost lean

Rats

mass[3]

Experimental Protocols

Detailed experimental protocols for the studies involving INJ-28330835 are not exhaustively

detailed in the available literature. However, based on standard methodologies for SARM

evaluation, the key experiments cited likely followed procedures similar to those outlined below.

General In Vivo Protocol for SARM Evaluation in

Rodents

e Animal Model: Male Sprague-Dawley rats are commonly used.[3] For studies on anabolic

and androgenic effects, both surgically orchidectomized (to remove endogenous androgens)

and intact animals are utilized.

e Acclimation: Animals are acclimated to the laboratory environment for a specified period

before the commencement of the study.

e Grouping and Dosing: Animals are randomly assigned to control and treatment groups. JNJ-

28330835 is typically administered orally.[3] The vehicle for the compound is a crucial

component of the protocol but is not specified in the available abstracts.
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» Endpoint Measurement:
o Anabolic Activity: The wet weight of the levator ani muscle is a primary endpoint.
o Androgenic Activity: The wet weights of the prostate and seminal vesicles are measured.

o Body Composition: Lean body mass and fat mass can be assessed using techniques like
magnetic resonance imaging (MRI).[3]

» Statistical Analysis: Data are typically analyzed using appropriate statistical methods, such
as ANOVA followed by post-hoc tests, to determine significant differences between treatment
groups.

Note: Specific details regarding animal strain, age, housing conditions, diet, and precise
formulation of the dosing solution for INJ-28330835 are not available in the reviewed literature.

Signaling Pathways

JNJ-28330835 exerts its effects by modulating the androgen receptor (AR), a ligand-activated
nuclear transcription factor. The tissue selectivity of SARMs is believed to be a result of their
unique interactions with the AR, leading to differential recruitment of co-regulators and
subsequent modulation of gene expression in a tissue-specific manner.

General Androgen Receptor Signaling Pathway

The following diagram illustrates the general mechanism of androgen receptor activation, which
is the primary pathway modulated by JNJ-28330835.
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General Androgen Receptor Signaling Pathway

Experimental Workflow for In Vivo SARM Evaluation

The logical flow of a typical preclinical in vivo study to evaluate a SARM like JNJ-28330835 is
depicted in the following workflow diagram.
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In Vivo SARM Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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